Cas no 2490432-84-1 (3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride)

3-(Difluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-6-amine hydrochloride is a heterocyclic compound featuring a triazolopyridine core with a difluoromethyl substituent at the 3-position and an amine group at the 6-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for various chemical and pharmaceutical applications. The difluoromethyl group contributes to improved metabolic stability and bioavailability, while the triazolopyridine scaffold offers potential for diverse biological interactions. This compound is particularly valuable in medicinal chemistry as a building block for drug discovery, especially in the development of kinase inhibitors or antimicrobial agents. Its structural features allow for further derivatization, enabling fine-tuning of physicochemical properties. The crystalline nature of the hydrochloride salt ensures consistent purity and handling characteristics.

3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride structure

2490432-84-1 structure

Product Name:3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride

CAS No:2490432-84-1

MF:C₇H₇ClF₂N₄

MW:220.607086420059

MDL:MFCD32859143

CID:5669583

PubChem ID:154814270

Update Time:2025-07-02

3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine;hydrochloride
- 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine hydrochloride
- 2490432-84-1
- EN300-27113513
- 3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride
- MDL： MFCD32859143
- Inchi： 1S/C7H6F2N4.ClH/c8-6(9)7-12-11-5-2-1-4(10)3-13(5)7;/h1-3,6H,10H2;1H
- InChI Key： CNKSASRJCZZERD-UHFFFAOYSA-N
- SMILES： Cl.FC(C1=NN=C2C=CC(=CN21)N)F

Computed Properties

Exact Mass: 220.0327303g/mol
Monoisotopic Mass: 220.0327303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.2Å²

3-(difluoromethyl)-1,2,4triazolo4,3-apyridin-6-amine hydrochloride Pricemore >>

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Enamine	EN300-27113513-1g	3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine hydrochloride	2490432-84-1	95%	1g	$928.0	2023-09-11
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